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Compound of Interest

NHS-NH-(diethylamino)ethy!
Compound Name:
benzoate

cat. No.: B11931803

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive chemical information, safety data, and a detailed
overview of the application of the compound with CAS number 2050902-45-7. This reagent is
chemically known as 2-(diethylamino)ethyl 4-((((2,5-dioxopyrrolidin-1-
yl)oxy)carbonyl)amino)benzoate and is widely recognized by its trade name, InstantPC. Itis a
high-performance labeling agent for the analysis of N-linked glycans from glycoproteins.

Chemical and Physical Properties

InstantPC is a novel labeling dye designed for enhanced fluorescence and mass spectrometry
(MS) detection of glycans.[1][2] Its structure incorporates a tertiary amine, which significantly
boosts ionization efficiency in positive-ion mode MS, and a fluorophore that allows for sensitive
fluorescence detection.[1][2]
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Property Value Source

2-(diethylamino)ethyl 4-((((2,5-
) dioxopyrrolidin-1- )
Chemical Name ] Agilent SDS
yl)oxy)carbonyl)amino)benzoat

e

CAS Number 2050902-45-7 Agilent SDS
Molecular Formula C1sH23N306 [1]
Molecular Weight 377.39 g/mol [1]
Monoisotopic Mass Added 261.14773 Da [2]
Solubility Soluble in water Agilent SDS

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-(diethylamino)ethyl 4-((((2,5-dioxopyrrolidin-1-yl)oxy)carbonyl)amino)benzoate is
not classified as a hazardous substance. Safety Data Sheets (SDS) from suppliers indicate that
it does not have associated hazard pictograms, signal words, or hazard statements.

First Aid Measures:

Inhalation: Move to fresh air. Consult a doctor if symptoms arise.

Skin Contact: Generally does not cause skin irritation. Rinse with water.

Eye Contact: Rinse opened eye for several minutes under running water.

Ingestion: If symptoms persist, consult a doctor.

The substance is not considered to be a Persistent, Bioaccumulative, and Toxic (PBT) or very
Persistent and very Bioaccumulative (vPvB) substance.

Mechanism of Action in N-Glycan Labeling
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InstantPC is an activated form of procaine designed to rapidly and efficiently label N-glycans for
analysis. The process begins with the enzymatic release of N-glycans from a glycoprotein
using Peptide-N-Glycosidase F (PNGase F). This enzyme cleaves the bond between the
innermost N-acetylglucosamine (GIcNAc) residue of the glycan and the asparagine residue of
the protein, resulting in a free glycan with a glycosylamine at its reducing end.

The InstantPC molecule contains an N-hydroxysuccinimide (NHS) carbamate group. This
activated group reacts swiftly with the primary amine of the glycosylamine. The reaction forms
a stable urea linkage between the InstantPC dye and the N-glycan.[2][3] This rapid and stable
conjugation is a key advantage of the InstantPC labeling chemistry.

Experimental Protocol: N-Glycan Sample
Preparation with InstantPC

This protocol outlines a typical workflow for the preparation of N-glycans from a glycoprotein
sample, such as a monoclonal antibody, using an InstantPC-based labeling kit.[2][3]

Materials:

o Glycoprotein sample (e.g., monoclonal antibody, Fc-fusion protein)
e Denaturant solution

» N-Glycanase (PNGase F) working solution

¢ InstantPC dye solution

e Load/Wash solution (e.g., 2.5% formic acid in 97.5% acetonitrile)
 Elution solution

e Solid-phase extraction (SPE) cleanup plate (HILIC-based)

¢ Heating block and vacuum manifold

Procedure:
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e Glycoprotein Denaturation:

o

To your glycoprotein sample (e.g., up to 40 ug), add the denaturant solution.

[¢]

Mix thoroughly.

Incubate the mixture at 90°C for 3 minutes.

[¢]

[e]

Allow the sample to cool to room temperature for 2 minutes.[2]
e N-Glycan Release:
o Add the N-Glycanase (PNGase F) working solution to the denatured sample.
o Mix thoroughly.
o Incubate at 50°C for 5 minutes to enzymatically release the N-glycans.[2]
e InstantPC Labeling:
o Add the InstantPC dye solution to the sample containing the released glycans.
o Mix thoroughly.
o Incubate at 50°C for 1 minute to allow for the labeling reaction.[3]
o Sample Cleanup (Solid-Phase Extraction):
o Equilibrate the wells of the cleanup plate with the Load/Wash solution.
o Add the Load/Wash solution to your labeled glycan sample.
o Load the entire sample onto the equilibrated cleanup plate.
o Apply a vacuum to draw the sample through the sorbent.
o Wash the wells with the Load/Wash solution to remove excess dye and other impurities.

o Place a collection plate under the cleanup plate.
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o Elute the labeled N-glycans using the appropriate elution solution.
e Analysis:

o The eluted sample containing the purified, InstantPC-labeled N-glycans is ready for
analysis by Hydrophilic Interaction Liquid Chromatography (HILIC) with fluorescence
detection (FLD) and/or mass spectrometry (MS).[2][3]

Performance and Quantitative Data

InstantPC has been developed to provide superior sensitivity in both fluorescence and mass
spectrometry detection compared to traditional glycan labels.[1][2]

. Relative Fluorescence Relative Mass
Labeling Reagent . .
(FLD) Signal Spectrometry (MS) Signal
InstantPC Highest High
RapiFluor-MS (RFMS) Lower than InstantPC High
Procainamide Lower than InstantPC Moderate
2-Aminobenzamide (2-AB) Lowest Lowest

Note: Relative performance can vary based on the specific glycoprotein and analytical
instrumentation used. Data is aggregated from comparative studies.[1][2]

Visualizations
Experimental Workflow for N-Glycan Analysis using
InstantPC
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3. InstantPC Labeling
(50°C, 1 min)
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(Remove excess dye)

Purification

5. HILIC Separation

N

Fluorescence Mass Spectrometry
Detection Detection
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Figure 1: N-Glycan Analysis Workflow

Click to download full resolution via product page

Caption: Workflow for N-glycan labeling and analysis.

Reaction Mechanism of InstantPC Labeling
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Figure 2: InstantPC Labeling Reaction
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Caption: Formation of a stable urea linkage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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